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Introduction
The LN-319 cell line, derived from a human anaplastic astrocytoma (Grade III), serves as a

valuable in vitro model for studying glioblastoma, the most aggressive form of brain cancer.[1]

[2][3][4] These cells exhibit an epithelial-like morphology and are adherent, making them

suitable for a variety of cell-based assays.[4] A critical characteristic of the LN-319 cell line is

the presence of homozygous mutations in two key tumor suppressor genes: PTEN (p.Arg15Ile)

and TP53 (p.Arg175His).[1] These mutations have significant implications for cell signaling,

proliferation, and response to therapeutic agents.

These application notes provide a comprehensive guide to the culture and experimental use of

the LN-319 cell line, with a focus on protocols relevant to its genetic background.
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Characteristic Description Reference

Cell Line Name LN-319 [1]

Synonyms LN 319, LN319 [1]

Organism Homo sapiens (Human) [1]

Tissue of Origin Brain (left malignant glioma) [2][3]

Disease
Anaplastic Astrocytoma (Grade

III)
[2][3]

Morphology Epithelial-like [4]

Growth Properties Adherent [4]

Doubling Time Approximately 45-51 hours [1]

Key Mutations

Homozygous p.Arg15Ile in

PTENHomozygous

p.Arg175His in TP53

[1]

Chemosensitivity Profile (Representative Data)
Specific IC50 values for the LN-319 cell line are not consistently reported in the literature. The

following table provides a range of IC50 values for common chemotherapeutic agents against

various glioblastoma cell lines to serve as a general reference.

Compound
Glioblastoma
Cell Line(s)

IC50 Range
(µM)

Exposure Time Reference

Temozolomide
U87, U251,

T98G
100 - 500+ 72 hours [5]

Cisplatin Various 5 - 50 48-72 hours [6][7]

Doxorubicin Various 0.1 - 5 48-72 hours [8]
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The mutations in PTEN and TP53 in the LN-319 cell line are known to dysregulate critical

signaling pathways involved in cell growth, proliferation, and apoptosis.

PI3K/Akt Signaling Pathway
The PTEN gene encodes a phosphatase that is a critical negative regulator of the PI3K/Akt

signaling pathway. The mutation in LN-319 cells is expected to lead to constitutive activation of

this pathway, promoting cell survival and proliferation.
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Click to download full resolution via product page

Caption: Dysregulated PI3K/Akt pathway in LN-319 cells due to PTEN mutation.

p53 Signaling Pathway
The TP53 gene product, p53, is a crucial tumor suppressor that regulates the cell cycle and

apoptosis in response to cellular stress. The p.Arg175His mutation in LN-319 cells is a

common "gain-of-function" mutation that not only abrogates its tumor-suppressive functions but

can also promote oncogenic activities.
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p53 Signaling in LN-319 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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